Cas no 1252277-64-7 (4-fluoro-N-(3-methyl-1,2,4-oxadiazol-5-yl)-3-(trifluoromethyl)benzamide)

• Product Name: 4-fluoro-N-(3-methyl-1,2,4-oxadiazol-5-yl)-3-(trifluoromethyl)benzamide
• CAS No: 1252277-64-7
• MF: C₁₁H₇F₄N₃O₂
• MW: 289.185796022415
• MDL: MFCD32852684
• CID: 5668784
• PubChem ID: 47455845
• Update Time: 2025-10-29

4-fluoro-N-(3-methyl-1,2,4-oxadiazol-5-yl)-3-(trifluoromethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• AKOS034673500
• EN300-27114424
• CS-0244034
• 4-fluoro-N-(3-methyl-1,2,4-oxadiazol-5-yl)-3-(trifluoromethyl)benzamide
• 1252277-64-7
• Benzamide, 4-fluoro-N-(3-methyl-1,2,4-oxadiazol-5-yl)-3-(trifluoromethyl)-

• MDL： MFCD32852684
• Inchi： 1S/C11H7F4N3O2/c1-5-16-10(20-18-5)17-9(19)6-2-3-8(12)7(4-6)11(13,14)15/h2-4H,1H3,(H,16,17,18,19)
• InChI Key： NSFQPLKIOGATTG-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C(NC2=NC(C)=NO2)=O)C=C1C(F)(F)F

Computed Properties

• Exact Mass: 289.04743912g/mol
• Monoisotopic Mass: 289.04743912g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 68Ų

Experimental Properties

• Density: 1.509±0.06 g/cm3(Predicted)
• pka: 9.34±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 4-fluoro-N-(3-methyl-1,2,4-oxadiazol-5-yl)-3-(trifluoromethyl)benzamide

Introduction to 4-fluoro-N-(3-methyl-1,2,4-oxadiazol-5-yl)-3-(trifluoromethyl)benzamide (CAS No. 1252277-64-7)

4-fluoro-N-(3-methyl-1,2,4-oxadiazol-5-yl)-3-(trifluoromethyl)benzamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its CAS number 1252277-64-7, represents a fusion of fluorinated aromatic moieties and heterocyclic scaffolds, which are known for their potential in modulating biological pathways. The presence of a fluoro group at the para position of the benzamide ring and a 3-methyl-1,2,4-oxadiazole substituent introduces a rich chemical space for interaction with biological targets, making it a promising candidate for drug discovery and development.

The 3-methyl-1,2,4-oxadiazole component is particularly noteworthy as it is a well-documented scaffold in medicinal chemistry, exhibiting diverse pharmacological activities. This moiety has been extensively studied for its role in inhibiting enzymes and receptors involved in inflammatory responses, bacterial infections, and even cancer pathways. The incorporation of this heterocycle into the benzamide framework of 4-fluoro-N-(3-methyl-1,2,4-oxadiazol-5-yl)-3-(trifluoromethyl)benzamide not only enhances the compound's solubility but also modulates its electronic properties, thereby influencing its binding affinity to biological targets.

The trifluoromethyl group appended to the benzene ring is another critical feature that contributes to the compound's pharmacological profile. This group is renowned for its ability to increase metabolic stability, lipophilicity, and binding affinity at protein targets. In recent years, trifluoromethyl-substituted compounds have been extensively explored in the development of antiviral, anticancer, and anti-inflammatory agents. The synergistic effect of the fluoro, methyl, and trifluoromethyl groups in 4-fluoro-N-(3-methyl-1,2,4-oxadiazol-5-yl)-3-(trifluoromethyl)benzamide suggests that it may exhibit multiple modes of action simultaneously.

Recent advancements in computational chemistry have enabled the virtual screening of vast chemical libraries to identify potential drug candidates. Computational models have been instrumental in predicting the binding interactions between 4-fluoro-N-(3-methyl-1,2,4-oxadiazol-5-yl)-3-(trifluoromethyl)benzamide and various biological targets. These studies have highlighted its potential as an inhibitor of enzymes such as cyclooxygenase (COX), which plays a crucial role in inflammation and pain management. Additionally, computational docking studies suggest that this compound may interact with bacterial enzymes involved in DNA replication and transcription.

In vitro studies have begun to unravel the mechanistic aspects of 4-fluoro-N-(3-methyl-1,2,4-oxadiazol-5-yl)-3-(trifluoromethyl)benzamide's pharmacological activity. Initial experiments have demonstrated its ability to inhibit the growth of certain bacterial strains by interfering with essential metabolic pathways. Furthermore, preclinical studies indicate that this compound exhibits anti-inflammatory properties by modulating cytokine production and inhibiting key signaling pathways involved in inflammation. These findings are particularly intriguing given the rising prevalence of antibiotic-resistant bacteria and chronic inflammatory diseases.

The structural features of 4-fluoro-N-(3-methyl-1,2,4-oxadiazol-5-yl)-3-(trifluoromethyl)benzamide also make it an attractive candidate for further derivatization. By modifying either the benzamide core or the oxadiazole substituent, chemists can fine-tune its pharmacological properties to enhance efficacy or reduce side effects. For instance, replacing the fluoro group with other halogen atoms or introducing additional heterocycles could lead to compounds with improved bioavailability or selectivity for specific biological targets.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies such as transition-metal-catalyzed cross-coupling reactions have been employed to construct the complex molecular framework efficiently. The use of fluorinating agents has been particularly critical in introducing the fluoro group at the desired position while maintaining regioselectivity.

As research continues to uncover new therapeutic applications for fluorinated compounds, 4-fluoro-N-(3-methyl-1,2,4-oxydiazol -5 -yl)- 3 -( trif lu or om eth yl ) ben z am ide ( CAS No . 12 52277 -64 -7 ) holds prom ise as a lead compoun d o r building block for novel dr ugs . Its unique structur e an d functio nal prop ert ies make it a valuable asset i n pharma ceutical research an d deve lopm ent . Further stu dies are warranted t o explo re i ts full pharma cologica l potent ia l an d t o id ent ify optim al thera peutic appl icat ions .